Cas no 2751611-15-9 (2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride)

• Product Name: 2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride
• CAS No: 2751611-15-9
• MF: C₅H₆ClF₃N₂O
• MW: 202.562150478363
• CID: 6267408
• PubChem ID: 165646117
• Update Time: 2025-06-26

2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1H-imidazol-2-yl)ethan-1-ol hydrochloride
• EN300-37273036
• 2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride
• 2751611-15-9

• Inchi： 1S/C5H5F3N2O.ClH/c6-5(7,8)3(11)4-9-1-2-10-4;/h1-3,11H,(H,9,10);1H
• InChI Key： YCQZGQCMXWNCTP-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1=NC=CN1)O)(F)F

Computed Properties

• Exact Mass: 202.0120750g/mol
• Monoisotopic Mass: 202.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Additional information on 2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride

Recent Advances in the Study of 2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol Hydrochloride (CAS: 2751611-15-9)

2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride (CAS: 2751611-15-9) is a fluorinated imidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and pharmacological properties. Recent studies have explored its potential as a versatile scaffold for drug development, particularly in the context of enzyme inhibition and antimicrobial activity. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and therapeutic applications.

The compound's structural features, including the trifluoroethanol moiety and the imidazole ring, contribute to its high reactivity and ability to interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride exhibits potent inhibitory activity against cytochrome P450 enzymes, which are critical in drug metabolism. This finding suggests its potential utility in modulating drug-drug interactions and enhancing the efficacy of co-administered therapeutics.

In addition to its enzyme inhibitory properties, recent research has investigated the antimicrobial potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride showed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

The synthesis of 2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride has also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which utilizes a one-pot reaction involving trifluoroacetaldehyde and 2-aminoimidazole. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that 2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its therapeutic index. Ongoing research is focused on addressing these limitations while exploring its potential in other therapeutic areas, such as oncology and neurodegenerative diseases.

In conclusion, 2,2,2-Trifluoro-1-(1H-imidazol-2-yl)ethanol hydrochloride represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and recent synthetic advancements position it as a valuable candidate for future therapeutic development. Continued research will be essential to fully unlock its potential and address existing challenges.